Cas no 159847-80-0 (Methyl 4-amino-3-cyanobenzoate)

• Product Name: Methyl 4-amino-3-cyanobenzoate
• CAS No: 159847-80-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD16038776
• CID: 830470
• PubChem ID: 10442220
• Update Time: 2025-04-19

Methyl 4-amino-3-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-cyanobenzoate
• 4-amino-3-cyanoBenzoic acid methyl ester
• Benzoic acid, 4-aMino-3-cyano-, Methyl ester
• BEN641
• QSPXZVQTLYMWEU-UHFFFAOYSA-N
• CL9167
• AK149953
• 3-Cyano-4-aminobenzoic acid methyl ester
• 4-Amino-3-cyano-benzoic acid methyl ester

• MDL： MFCD16038776
• Inchi： 1S/C9H8N2O2/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4H,11H2,1H3
• InChI Key： QSPXZVQTLYMWEU-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=C(C#N)C=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters